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Compound of Interest

Compound Name: 2-Chloro-4-methylpyrimidine

Cat. No.: B015830

Essential Safety and Handling Guide for 2-Chloro-4-
methylpyrimidine

This guide provides comprehensive safety protocols, operational procedures, and disposal
plans for the handling of 2-Chloro-4-methylpyrimidine in a laboratory setting. Adherence to
these guidelines is crucial for ensuring the safety of researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

A summary of the key quantitative data for 2-Chloro-4-methylpyrimidine is presented below
for easy reference.

Property Value Citations
Molecular Formula C5H5CIN2 [1112][3]
Molecular Weight 128.56 g/mol [11[3]
Appearance Off-white to Brown Solid [1]14]
Melting Point 51-56 °C (123.8 - 132.8 °F) [1114]
. _ 91-93°C (195.8-199.4 °F)
Boiling Point [1114]
@ 17 mmHg
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Hazard Identification and GHS Classification

2-Chloro-4-methylpyrimidine is classified as a hazardous substance. The primary hazards
are summarized in the table below.

Hazard GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H318/H319: Causes serious

o Category 1/2 o

Irritation eye damage/irritation

Specific target organ toxicity — H335: May cause respiratory
) Category 3 o

single exposure irritation

Signal Word: Danger/Warning[1]

Personal Protective Equipment (PPE)

A robust personal protective equipment plan is the first line of defense against chemical
exposure. The following table summarizes the recommended PPE for handling 2-Chloro-4-
methylpyrimidine.
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Protection Type Equipment

Specifications & o
. Citations
Rationale

Eye and Face Safety Goggles and

Protection Face Shield

Tight-sealing safety

goggles are

mandatory to protect

against dust and

splashes. A face [1114]
shield should be worn

over goggles when

there is a risk of

significant splashing.

_ Chemical-Resistant
Hand Protection
Gloves

Nitrile gloves are
suitable for incidental
contact. For prolonged
or direct contact,
neoprene or butyl
rubber gloves are
recommended.
Always inspect gloves
for integrity before use
and replace them
immediately if

contaminated.

Body Protection Laboratory Coat

A flame-resistant lab

coat should be worn

and fully buttoned to

cover as much skin as
possible. For tasks

with a higher risk of il
splashes, a chemical-
resistant apron over

the lab coat is

recommended.

NIOSH/MSHA
Approved Respirator

Respiratory Protection

A respirator is

[1](216]

required if engineering
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controls (e.g., fume
hood) are not
available or are
insufficient to maintain
exposure below
permissible limits. For
this solid compound, a
particulate filter (e.g.,
P100) is
recommended. In
case of vapor
exposure, an organic
vapor cartridge should

be used.

Operational and Disposal Plans
Safe Handling Protocol

The following diagram and detailed steps outline the standard operating procedure for the safe
handling of 2-Chloro-4-methylpyrimidine from receipt to disposal.
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Safe Handling Workflow for 2-Chloro-4-methylpyrimidine
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Safe Handling Workflow
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Experimental Protocol: Safe Handling of 2-Chloro-4-methylpyrimidine
e Preparation:
o Put on all required personal protective equipment as detailed in the table above.[4]

o Ensure the work area is clean and prepared, ideally within a certified chemical fume hood.

[7]
e Handling:
o Use clean, dry, and appropriate laboratory equipment (e.g., spatulas, glassware).

o When weighing and transferring the solid, handle it carefully to prevent the generation of
dust.

o Avoid direct contact with the skin, eyes, and clothing. Do not breathe in dust or vapors.[7]
o Storage:

o Store the compound in a dry, cool, and well-ventilated place.[7]

o Keep containers tightly closed.[7]

o Protect from light and moisture. For long-term storage, refrigeration is recommended.[7]

e Post-Handling:

[¢]

Decontaminate all surfaces and equipment that came into contact with the chemical.

[e]

Segregate all waste materials as described in the disposal plan below.

o

Remove personal protective equipment in the correct order to avoid cross-contamination.

[¢]

Thoroughly wash hands with soap and water after handling the chemical.[4]

Disposal Plan
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Proper disposal of 2-Chloro-4-methylpyrimidine and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Characterization: 2-Chloro-4-methylpyrimidine is a halogenated organic compound
and must be disposed of as hazardous waste.[3]

Waste Segregation and Collection:

e Solid Waste: Collect any unused or waste 2-Chloro-4-methylpyrimidine in a clearly
labeled, sealed, and appropriate waste container designated for halogenated organic solids.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing paper, and pipette tips, should be considered contaminated and
disposed of in a designated hazardous waste container for solid chemical waste.

» Liquid Waste: If the compound is dissolved in a solvent, the resulting solution should be
collected in a labeled waste container for halogenated organic liquids.

Disposal Method: All waste containing 2-Chloro-4-methylpyrimidine should be disposed of
through a licensed hazardous waste disposal company, typically via incineration at high
temperatures.[9] Do not dispose of this chemical down the drain or in regular trash.

Emergency Response Plan

Immediate and appropriate action is crucial in the event of an emergency involving 2-Chloro-4-
methylpyrimidine.
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Emergency Response for 2-Chloro-4-methylpyrimidine Exposure

[ Exposure Event ‘
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Immediate Actions

Y v )4 Y
Skin Contact Eye Contact Inhalation Ingestion

Response Steps

Wash with soap and water Rinse with water for . . .
. A Move to fresh air Rinse mouth with water
for at least 15 minutes at least 15 minutes

r
t
Medical Attentiv)n

Seek Immediate
Medical Attention

Click to download full resolution via product page

Emergency Response Decision Tree

First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. If skin irritation occurs, get
medical advice/attention.[4]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[4]
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e Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison
control center.[4]

Spill Response:
o Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
sand, vermiculite).

o Collect: Carefully sweep or scoop up the absorbed material and place it into a labeled,
sealed container for hazardous waste disposal.[7]

o Decontaminate: Clean the spill area with a suitable decontamination solution.

» Report: Report the spill to the appropriate environmental health and safety personnel at your
institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Chloro-4-
methylpyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015830#personal-protective-equipment-for-handling-
2-chloro-4-methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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